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Compound of Interest

Compound Name: 5-Methylpyridin-2(1H)-one

Cat. No.: B7722540 Get Quote

An In-depth Technical Guide to the Health and Safety of 5-Methylpyridin-2(1H)-one

This guide provides comprehensive health and safety information for the handling and use of 5-
Methylpyridin-2(1H)-one (CAS No: 1003-68-5), a biochemical reagent utilized in life science

research and as an organic compound in chemical synthesis.[1][2] It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Hazard Identification and Classification
5-Methylpyridin-2(1H)-one is classified as hazardous under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals. The primary hazards are associated with

ingestion, skin and eye contact, and inhalation of dust.

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Damage/Eye Irritation (Category 2A/1): Causes serious eye irritation or

damage.[3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.
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The signal word for this chemical is "Warning".[3]

Physical and Chemical Properties
The physical and chemical properties of 5-Methylpyridin-2(1H)-one are summarized below.

Property Value Reference

Molecular Formula C₆H₇NO [3][4]

Molecular Weight 109.13 g/mol [3][4]

Appearance Solid, Off-white to yellow [2]

Melting Point
30 - 32 °C or 183-187 °C

(conflicting data reported)
[5]

Boiling Point
250 °C at 987 hPa or

304.2±15.0 °C (predicted)
[5]

Storage Temperature
Room Temperature, sealed in

a dry place
[1][5]

Toxicological Information
The toxicological data for 5-Methylpyridin-2(1H)-one is limited. The primary route of acute

toxicity is oral ingestion.

Endpoint Species Value Reference

LD50 (Oral) Quail 421 mg/kg

No carcinogenicity data is available from IARC, NTP, or OSHA.

Safe Handling and Storage
4.1. Precautions for Safe Handling

Handle only in a well-ventilated area or under a local exhaust system.[1][3]
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Avoid contact with skin, eyes, and clothing.[3]

Avoid the formation and dispersion of dust.[1][3]

Wash hands and face thoroughly after handling.[3]

Do not eat, drink, or smoke in work areas.

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

4.2. Conditions for Safe Storage

Store in a tightly closed container.[1][3]

Keep in a dry, cool, and well-ventilated place.[1][3]

Store away from incompatible materials, such as strong oxidizing agents and acid chlorides.

[3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn to minimize exposure. The selection of PPE is crucial for

preventing contact with the chemical.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[1][6]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.

[1][3]

Clothing: Wear impervious, fire/flame-resistant clothing to prevent skin contact.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator or a dust respirator that is NIOSH/MSHA or European Standard EN 149

approved.[1][6]
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Donning PPE

Doffing PPE

3. Gown 4. Mask/Respirator 2. Goggles/Face Shield 1. Gloves

1. Gloves 2. Goggles/Face Shield 3. Gown 4. Mask/Respirator

Click to download full resolution via product page

Caption: General workflow for donning and doffing Personal Protective Equipment (PPE).

Emergency Procedures
6.1. First-Aid Measures

Immediate action is required in case of exposure.

Inhalation: Move the person to fresh air.[1] If breathing is difficult, give oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[1][6]

Skin Contact: Immediately take off all contaminated clothing.[1] Wash the affected area with

plenty of soap and water.[3] If skin irritation occurs, get medical advice.[3]

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do so. Continue rinsing.[3] If eye irritation persists, seek immediate

medical attention.[3]

Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1] Never give anything by

mouth to an unconscious person.[1] Call a doctor or Poison Control Center immediately.[1]
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air
Provide oxygen/artificial respiration if needed

Remove contaminated clothing
Wash with soap and water

Rinse with water for 15 mins
Remove contact lenses

Rinse mouth
Do NOT induce vomiting

Seek Immediate Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: Decision workflow for first-aid measures following exposure.

6.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[1][3][6]

Specific Hazards: The chemical may decompose upon combustion to generate poisonous

fumes.[3] Closed containers may explode from the heat of a fire.[3]

Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA) if

necessary.[1][3][6]

6.3. Accidental Release Measures

Personal Precautions: Use personal protective equipment, including chemical-impermeable

gloves.[1] Avoid dust formation and breathing vapors, mist, or gas.[1] Ensure adequate

ventilation.[1]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1] Prevent

the product from entering drains.[3]

Containment and Cleaning: Sweep up the material and collect it into a suitable, closed

container for disposal.[3][6] Use spark-proof tools and explosion-proof equipment.[1]

Spill Detected

Evacuate personnel to a safe area
Remove ignition sources

Ensure adequate ventilation

Wear appropriate PPE
(Gloves, Goggles, Respirator)

Prevent entry into drains
Contain the spill

Sweep solid material into a closed container
Use spark-proof tools

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental release or spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.echemi.com/sds/2-hydroxy-5-methylpyridine-pid_Seven5315.html
https://www.spectrumchemical.com/media/sds/TCI-H1167.pdf
https://www.spectrumchemical.com/media/sds/TCI-H1167.pdf
https://www.fishersci.com/store/msds?partNumber=AC384280050&countryCode=US&language=en
https://www.echemi.com/sds/2-hydroxy-5-methylpyridine-pid_Seven5315.html
https://www.benchchem.com/product/b7722540?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The safety data provided in this guide is derived from standard toxicological and chemical

testing. While the specific, detailed experimental protocols for 5-Methylpyridin-2(1H)-one are

not publicly available in the cited safety data sheets, the methodologies generally follow

internationally recognized guidelines, such as those established by the Organisation for

Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50): This value is typically determined using a method like OECD Test

Guideline 423 (Acute Oral toxicity – Acute Toxic Class Method). In such a study, the

substance is administered orally to a group of fasted animals (e.g., quail, as cited) in a

stepwise procedure. The study observes the animals for signs of toxicity and mortality over a

set period to determine the dosage that is lethal to 50% of the test population.

Skin and Eye Irritation: These assessments generally follow protocols like OECD Test

Guideline 404 (Acute Dermal Irritation/Corrosion) and OECD Test Guideline 405 (Acute Eye

Irritation/Corrosion). These tests involve applying the substance to the skin or into the eye of

a test animal (historically rabbits) and observing for effects such as redness, swelling, and

corrosion over a specified time. In vitro methods are increasingly used as alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Health and safety information for 5-Methylpyridin-2(1H)-
one handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7722540#health-and-safety-information-for-5-
methylpyridin-2-1h-one-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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